Cas no 36825-36-2 (3-bromoquinolin-4-amine)
3-bromoquinolin-4-amine Chemical and Physical Properties
Names and Identifiers
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- 4-Amino-3-bromoquinoline
- 3-Bromo-4-aminoquinoline
- 3-bromoquinolin-4-amine
- Quinoline,4-amino-3-bromo- (5CI)
- 3-BROMO-QUINOLIN-4-YLAMINE
- 3-bromo-4-quinolinamine
- PubChem22813
- 3-bromo-4-quinolylamine
- KSC497M0H
- (3-bromo-quinolin-4-yl)-amine
- 4-QUINOLINAMINE, 3-BROMO-
- SBB096435
- TRA0031318
- BC004828
- SY021107
- ST2411084
- AB0024505
- AKOS015854758
- SCHEMBL439796
- A26214
- DTXSID30355792
- J-514351
- CS-W002562
- 36825-36-2
- Q27453134
- MFCD00234502
- FT-0648254
- DS-0271
- AC-23724
- FS-3276
- F2167-2354
- EN300-203970
- SB36856
- AC-907/25004883
- 2NW
- AM20051119
- DB-366140
-
- MDL: MFCD00234502
- Inchi: 1S/C9H7BrN2/c10-7-5-12-8-4-2-1-3-6(8)9(7)11/h1-5H,(H2,11,12)
- InChI Key: TYGUEEGQSYNEHB-UHFFFAOYSA-N
- SMILES: BrC1=CN=C2C=CC=CC2=C1N
Computed Properties
- Exact Mass: 221.97900
- Monoisotopic Mass: 221.979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9
- XLogP3: 2.2
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.6051 (rough estimate)
- Melting Point: 203°C
- Boiling Point: 346.8°C at 760 mmHg
- Flash Point: 163.5°C
- Refractive Index: 1.5500 (estimate)
- PSA: 38.91000
- LogP: 3.16070
- Vapor Pressure: No data available
3-bromoquinolin-4-amine Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazard Category Code: 41
- Safety Instruction: 26-39
- Storage Condition:Keep in dark place,Inert atmosphere,Room temperature
3-bromoquinolin-4-amine Customs Data
- HS CODE:2933499090
- Customs Data:
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-bromoquinolin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM121468-5g |
4-Amino-3-bromoquinoline |
36825-36-2 | 95% | 5g |
$126 | 2021-08-06 | |
| Chemenu | CM121468-10g |
4-Amino-3-bromoquinoline |
36825-36-2 | 95% | 10g |
$188 | 2021-08-06 | |
| Chemenu | CM121468-25g |
4-Amino-3-bromoquinoline |
36825-36-2 | 95% | 25g |
$379 | 2021-08-06 | |
| Fluorochem | 079938-1g |
4-Amino-3-bromoquinoline |
36825-36-2 | 95% | 1g |
£20.00 | 2022-03-01 | |
| Fluorochem | 079938-5g |
4-Amino-3-bromoquinoline |
36825-36-2 | 95% | 5g |
£81.00 | 2022-03-01 | |
| Fluorochem | 079938-10g |
4-Amino-3-bromoquinoline |
36825-36-2 | 95% | 10g |
£137.00 | 2022-03-01 | |
| Fluorochem | 079938-25g |
4-Amino-3-bromoquinoline |
36825-36-2 | 95% | 25g |
£305.00 | 2022-03-01 | |
| Alichem | A189001274-10g |
4-Amino-3-bromoquinoline |
36825-36-2 | 97% | 10g |
$153.12 | 2023-09-02 | |
| Alichem | A189001274-25g |
4-Amino-3-bromoquinoline |
36825-36-2 | 97% | 25g |
$340.03 | 2023-09-02 | |
| TRC | A601893-10mg |
4-Amino-3-bromoquinoline |
36825-36-2 | 10mg |
$ 50.00 | 2022-06-08 |
3-bromoquinolin-4-amine Suppliers
3-bromoquinolin-4-amine Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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